Cas no 861208-26-6 (2-amino-4-(thiophen-2-yl)-4H-benzo[g]chromene-3-carbonitrile)

• Product Name: 2-amino-4-(thiophen-2-yl)-4H-benzo[g]chromene-3-carbonitrile
• CAS No: 861208-26-6
• MDL: MFCD06496160
• CID: 4661608
• Update Time: 2025-06-09

2-amino-4-(thiophen-2-yl)-4H-benzo[g]chromene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(thiophen-2-yl)-4H-benzo[g]chromene-3-carbonitrile

• MDL： MFCD06496160

Additional information on 2-amino-4-(thiophen-2-yl)-4H-benzo[g]chromene-3-carbonitrile

Comprehensive Overview of 2-amino-4-(thiophen-2-yl)-4H-benzo[g]chromene-3-carbonitrile (CAS No. 861208-26-6)

The compound 2-amino-4-(thiophen-2-yl)-4H-benzo[g]chromene-3-carbonitrile (CAS No. 861208-26-6) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring a benzochromene core fused with a thiophene ring and a cyano functional group, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological pathways. The presence of both amino and carbonitrile groups further enhances its reactivity, enabling diverse chemical transformations.

In recent years, the demand for heterocyclic compounds like 2-amino-4-(thiophen-2-yl)-4H-benzo[g]chromene-3-carbonitrile has surged due to their role in developing anticancer agents, antimicrobials, and fluorescent dyes. A trending topic in scientific forums is the compound's potential in photodynamic therapy, where its chromene backbone could act as a photosensitizer. Additionally, its thiophene moiety is often highlighted in discussions about organic electronics, as such derivatives are widely used in OLEDs and solar cells. These applications align with the growing interest in sustainable materials and green chemistry.

From a synthetic perspective, CAS No. 861208-26-6 is often prepared via multicomponent reactions (MCRs), which are favored for their atom economy and efficiency. A common query among chemists is how to optimize the yield of this compound using catalyst-free or microwave-assisted methods, reflecting the broader shift toward eco-friendly synthesis. The compound's solubility in polar solvents like DMSO and ethanol is another frequently searched topic, as it impacts its practicality in industrial-scale production.

Another hot topic is the computational modeling of 2-amino-4-(thiophen-2-yl)-4H-benzo[g]chromene-3-carbonitrile to predict its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity). With the rise of AI-driven drug discovery, researchers are leveraging molecular docking studies to explore its interactions with biological targets. This aligns with the increasing popularity of in silico screening as a cost-effective alternative to traditional high-throughput screening.

In summary, 2-amino-4-(thiophen-2-yl)-4H-benzo[g]chromene-3-carbonitrile (CAS No. 861208-26-6) is a multifaceted compound with promising applications in medicinal chemistry, materials science, and catalysis. Its structural features and reactivity profile make it a valuable subject for ongoing research, particularly in the context of personalized medicine and renewable energy technologies. As interest in functionalized heterocycles continues to grow, this compound is poised to remain a key player in interdisciplinary scientific advancements.